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Compound of Interest

Compound Name: Vinyl carbamate

Cat. No.: B013941 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for working with vinyl carbamate, a potent promutagen.[1] Adherence to these

procedures is critical to minimize exposure and ensure a safe laboratory environment.

Operational Plan for Handling Vinyl carbamate
This step-by-step guide outlines the necessary precautions and procedures for the safe

handling and disposal of vinyl carbamate.

Pre-Handling Preparations
Risk Assessment: Before any procedure, conduct a thorough risk assessment specific to the

planned experiment.

Designated Area: All work with vinyl carbamate must be conducted in a designated area,

such as a chemical fume hood, to control exposure.[2][3] This area should be clearly marked

with warning signs indicating the presence of a carcinogen.[2][3]

Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill

cleanup materials are readily available before handling the compound.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to prevent inhalation, skin, and eye contact.
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Respiratory Protection: When handling vinyl carbamate powder or solutions, a NIOSH-

approved half-face respirator with a combination filter cartridge for organic vapors, acid

gases, and high-efficiency particulate air (HEPA) is mandatory.

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile or butyl

rubber).[4] Inspect gloves for any signs of degradation or punctures before use.

Body Protection: A disposable, Tyvek-type lab coat or coveralls should be worn to prevent

skin contact.[5] For procedures with a higher risk of splashing, a chemical-resistant apron is

also recommended.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

splash hazards, a full-face shield should be worn in addition to safety glasses.

Handling Procedures
Weighing and Transferring: All weighing and transferring of solid vinyl carbamate must be

performed inside a certified chemical fume hood to minimize the risk of inhaling dust

particles.[2] Use disposable weighing boats and spatulas to avoid cross-contamination.

Solution Preparation: When preparing solutions, add vinyl carbamate slowly to the solvent

to prevent splashing. Ensure the container is properly labeled with the chemical name,

concentration, and hazard warnings.

General Handling: Avoid direct contact with the chemical. Use tools and equipment

dedicated to vinyl carbamate work whenever possible. After handling, thoroughly wash

hands and forearms with soap and water.[6][7]

Storage
Secure Storage: Store vinyl carbamate in a well-ventilated, cool, and dry area, away from

incompatible materials such as strong oxidizing agents, acids, and bases.[8][9]

Labeling: The storage container must be clearly labeled as "Vinyl Carbamate" and

"Carcinogen."[2]

Secondary Containment: Store the primary container within a secondary, unbreakable

container to prevent spills in case of a leak.[2]
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Quantitative Data
Property Value Source

Molecular Formula C₃H₅NO₂ [1][8]

Molecular Weight 87.08 g/mol [8]

Appearance White crystalline solid [8]

Melting Point 52-54 °C (126-129 °F) [1]

Occupational Exposure Limit

(OEL)
No data available [4]

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the affected area.

Alert: Notify your supervisor and the institutional safety office.

Secure the Area: Prevent unauthorized personnel from entering the spill zone.

Cleanup (if trained):

Wear appropriate PPE, including respiratory protection.

For small spills, dampen the solid material with water to prevent dust formation.[8][9]

Carefully scoop the material into a labeled, sealed container for hazardous waste.[8][9]

Use wet absorbent paper to clean the spill area, and place the used paper in the same

waste container.[8][9]

Wash the spill area with soap and water.[8][9]

Exposure Response
Inhalation: Move to fresh air immediately. Seek medical attention.[9]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[8][9] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[4] Seek immediate medical

attention.

Disposal Plan
All materials contaminated with vinyl carbamate are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.

Waste Segregation: Collect all vinyl carbamate waste, including contaminated PPE,

labware, and cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste

container.[2][10]

Labeling: The waste container must be labeled with "Hazardous Waste," "Vinyl Carbamate,"

and a description of the contents.[10][11]

Storage: Store the hazardous waste container in a designated and secure area, away from

incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety department.[11]

Visual Workflow for Safe Handling and Disposal
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Start: Handling Vinyl Carbamate

1. Preparation
- Risk Assessment
- Designate Area

- Gather PPE & Spill Kit

2. Don PPE
- Respirator

- Double Gloves
- Lab Coat/Coveralls
- Eye/Face Protection

3. Handling in Fume Hood
- Weighing & Transferring

- Solution Preparation

4. Secure Storage
- Labeled Container

- Secondary Containment

Store unused chemical

5. Decontamination
- Clean Work Area

- Wash Hands

After handling

6. Waste Disposal
- Segregate Waste
- Label Container
- Arrange Pickup

7. Doff PPE
- Remove & Dispose of

  Contaminated PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of vinyl carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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